Midkine (9-23)
Description
Midkine
Scientific Research Applications
Neuroprotective Effects in Retinal Degeneration
Midkine (MK), a product of a retinoic acid-responsive gene, demonstrates significant neurotrophic activity in vivo. It has been found to protect photoreceptors from damage caused by constant light exposure in albino Sprague-Dawley rats, indicating its potential in treating retinal degeneration (Unoki et al., 1994).
Cancer Progression and Therapeutic Target
Midkine is abnormally expressed in various human malignancies, acting as a mediator for critical hallmarks of cancer. Its role as a cancer biomarker for detection, prognosis, and response to treatment is significant. Efforts are underway to understand its mechanisms in therapeutic resistance and immunomodulation within the tumor microenvironment, making it a promising therapeutic target in personalized cancer medicine (Filippou et al., 2019).
Binding to Receptors and Neuronal Activities
Midkine has been shown to bind to protein-tyrosine phosphatase zeta (PTPzeta) with high affinity, playing an essential role in neuronal activities. Its structural division into N- and C-terminal halves, particularly the C-terminal half, exhibits full activity for PTPzeta binding and induction of neuronal migration (Maeda et al., 1999).
Multifunctional Factor in Various Diseases
Midkine's multifunctionality is evident in its anti-apoptotic, migration-promoting, angiogenic, anti-microbial activities. It ameliorates ischemic injuries, enhances oocyte maturation, and is involved in neurogenesis. Interestingly, it also plays roles in inflammatory diseases and malignant tumors, indicating its dual potential as both a therapeutic agent and a target for inhibitors in various diseases (Muramatsu & Kadomatsu, 2014).
Role in Cardiovascular Diseases
Midkine's role in cardiovascular diseases is multifaceted, showing both beneficial and harmful effects depending on the tissue it acts upon. Its involvement in inflammation, antiapoptotic, and proangiogenetic effects highlights its potential in both protective measures against ischemia/reperfusion injury and as a contributor to vascular stenosis (Bădilă et al., 2015).
Neurotrophic Activities
Midkine's neurotrophic activities, such as promoting neurite outgrowth and neuron survival, are particularly significant in cell culture. It enhances the survival of mesencephalic neurons and promotes the uptake of radiolabeled dopamine, underscoring its ubiquitous neurotrophic activity towards neurons including dopaminergic neurons (Kikuchi et al., 1993).
properties
sequence |
LTLLALLALTSAVAK |
|---|---|
source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
synonym |
Midkine (9-23) |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
